Cas no 2229074-11-5 (1-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropan-2-amine)

• Product Name: 1-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropan-2-amine
• CAS No: 2229074-11-5
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6029953
• PubChem ID: 165698119
• Update Time: 2025-05-26

1-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropan-2-amine
• 2229074-11-5
• EN300-1762335

• Inchi： 1S/C11H18N2O/c1-8-5-9(6-11(2,3)12)7-13-10(8)14-4/h5,7H,6,12H2,1-4H3
• InChI Key： FFBYYICWXWHUGL-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=C(C=N1)CC(C)(C)N

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropan-2-amine

Introduction to 1-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropan-2-amine (CAS No. 2229074-11-5)

1-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropan-2-amine, with the CAS number 2229074-11-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential therapeutic applications due to its specific interactions with biological targets. The present article aims to provide a comprehensive overview of this compound, including its chemical properties, synthesis methods, and recent advancements in its biological and pharmacological studies.

The molecular formula of 1-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropan-2-amine is C₁₃H₁₉N₂O, and its molecular weight is approximately 217.30 g/mol. The compound features a pyridine ring substituted with a methoxy and a methyl group, along with a secondary amine moiety attached to a tert-butyl group. This structural arrangement confers unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

In terms of synthesis, 1-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropan-2-amine can be prepared through various routes. One common method involves the reaction of 6-methoxy-5-methylpyridin-3-carbaldehyde with tert-butylamine in the presence of a suitable reducing agent. This approach yields the desired product with high purity and yield, making it suitable for large-scale production. Recent studies have also explored alternative synthetic pathways to improve efficiency and reduce environmental impact.

The biological activity of 1-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropan-2-amine has been the focus of several research efforts. Preliminary in vitro studies have demonstrated that this compound exhibits potent activity against certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival. For instance, it has been shown to downregulate the expression of proteins such as Bcl-2 and Mcl-1, which are known to promote cancer cell survival.

In addition to its anticancer properties, 1-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropan-2-amine has shown promise in other therapeutic areas. Recent studies have investigated its potential as an anti-inflammatory agent. In vitro assays have revealed that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. These findings suggest that it may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropan-2-amine has also been studied to evaluate its suitability for drug development. Initial data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug candidates. However, further preclinical studies are needed to fully characterize its pharmacokinetics and safety profile.

Clinical trials are currently underway to assess the safety and efficacy of 1-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropan-2-amine in human subjects. Early phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are ongoing, and more data will be available in the coming years to determine the full therapeutic potential of this compound.

In conclusion, 1-(6-methoxy-5-methylpyridin-3-yl)-2-methylpropan-2-amine (CAS No. 2229074-11-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that new insights into its mechanisms of action and potential clinical uses will emerge.